Cas no 1185295-45-7 (1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylicacid hydrochloride)
1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylicacid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylicacid hydrochloride
- 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride
- 1-ethyl-2-methyl-1,3-benzodiazole-5-carboxylic acid hydrochloride
- 1-ethyl-2-methylbenzimidazole-5-carboxylic acid;hydrochloride
- 1185295-45-7
- AKOS015846723
- 1-Ethyl-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid hydrochloride
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- Inchi: 1S/C11H12N2O2.ClH/c1-3-13-7(2)12-9-6-8(11(14)15)4-5-10(9)13;/h4-6H,3H2,1-2H3,(H,14,15);1H
- InChI Key: VBUAFRGZJBEVHV-UHFFFAOYSA-N
- SMILES: C(N1C(=NC2=CC(C(=O)O)=CC=C12)C)C.Cl
Computed Properties
- Exact Mass: 240.067
- Monoisotopic Mass: 240.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylicacid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032616-500mg |
1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylicacid hydrochloride |
1185295-45-7 | 500mg |
3251CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 032616-500mg |
1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylicacid hydrochloride |
1185295-45-7 | 500mg |
3251.0CNY | 2021-07-13 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD602262-1g |
1-Ethyl-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid hydrochloride |
1185295-45-7 | 97% | 1g |
¥1575.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1624774-5g |
1-Ethyl-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid hydrochloride |
1185295-45-7 | 98% | 5g |
¥9954.00 | 2024-08-09 |
1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylicacid hydrochloride Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylicacid hydrochloride
1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride: A Comprehensive Overview
1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride (CAS No. 1185295-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzoimidazole derivative is widely recognized for its potential applications in drug discovery and development. With the increasing demand for novel therapeutic agents, researchers are actively exploring the properties and uses of this compound.
The chemical structure of 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride features a benzoimidazole core, which is a privileged scaffold in medicinal chemistry. The presence of the ethyl and methyl substituents, along with the carboxylic acid group, makes this compound particularly interesting for structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates, especially in the context of targeted therapies and precision medicine, which are currently hot topics in the pharmaceutical industry.
One of the key reasons for the growing interest in 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride is its potential role in the development of small-molecule inhibitors. Researchers are investigating its ability to modulate specific biological pathways, particularly those involved in inflammation and oncology. Given the rise of personalized medicine and the need for more effective treatments, this compound could play a pivotal role in future therapeutics.
In addition to its pharmaceutical applications, 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride is also used in chemical synthesis as a building block for more complex molecules. Its versatility makes it a valuable reagent in organic chemistry laboratories. The compound's hydrochloride salt form enhances its solubility, which is a critical factor in both research and industrial settings.
The synthesis of 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers are continually refining these methods to improve yield and purity, which are essential for high-quality research outcomes. The compound's CAS number 1185295-45-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.
From a market perspective, the demand for 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride is expected to grow, driven by advancements in drug discovery and the increasing focus on biocompatible compounds. Companies specializing in fine chemicals and pharmaceutical intermediates are likely to see heightened interest in this compound, particularly from academic and industrial research labs.
Safety and handling of 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride are also important considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as keeping the compound in a cool, dry place, are recommended to maintain its stability over time.
In summary, 1-Ethyl-2-methyl-1H-benzoimidazole-5-carboxylic acid hydrochloride (CAS No. 1185295-45-7) is a promising compound with diverse applications in pharmaceuticals and chemical synthesis. Its unique structure and properties make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is poised to become even more significant in the years to come.
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